Mavacamten-d7: A Technical Guide for Researchers
Mavacamten-d7: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of Mavacamten-d7, a deuterated analog of the cardiac myosin inhibitor, Mavacamten (B608862). This document consolidates key chemical information, mechanism of action, and relevant experimental data and protocols to support research and development activities.
Core Chemical and Physical Data
Mavacamten-d7 is a stable isotope-labeled form of Mavacamten, primarily utilized as an internal standard in quantitative bioanalytical assays.
| Parameter | Value | Reference |
| CAS Number | 1642288-47-8 (unlabeled) | [1] |
| Molecular Formula | C₁₅D₇H₁₂N₃O₂ | [1][2][3] |
| Molecular Weight | 280.37 g/mol | [2][3] |
| Synonyms | 3-(1-Methylethyl)-6-[[(1S)-1-phenylethyl]amino]-2,4(1H,3H)-pyrimidinedione-D7 | [2] |
Mechanism of Action: A Targeted Approach to Hypertrophic Cardiomyopathy
Mavacamten is a first-in-class, selective, allosteric, and reversible inhibitor of cardiac myosin.[4] Its mechanism of action directly addresses the underlying pathophysiology of hypertrophic cardiomyopathy (HCM), which is characterized by hypercontractility of the heart muscle.[5]
In HCM, an excessive number of myosin-actin cross-bridges are formed, leading to increased contractility and impaired relaxation of the ventricles.[5][6] Mavacamten binds to the cardiac myosin heavy chain, modulating the number of myosin heads available to interact with actin.[5][7] This action shifts the myosin population towards an energy-sparing, "super-relaxed" state, thereby reducing the probability of force-producing cross-bridge formation.[4] The ultimate effects are a reduction in cardiac muscle hypercontractility, an improvement in diastolic function, and a decrease in the dynamic left ventricular outflow tract (LVOT) obstruction often seen in obstructive HCM.[6]
Quantitative Data from Clinical Trials
Mavacamten has undergone extensive clinical evaluation, demonstrating significant improvements in key clinical endpoints for patients with obstructive hypertrophic cardiomyopathy.
Table 1: Key Efficacy Endpoints from the EXPLORER-HCM Phase 3 Trial
| Endpoint | Mavacamten (n=123) | Placebo (n=128) | p-value |
| Primary Composite Endpoint Met (%) | 37 | 17 | 0.0005 |
| Mean Change in Post-Exercise LVOT Gradient (mmHg) | -36 | -12 | <0.0001 |
| Mean Change in pVO₂ (mL/kg/min) | +1.4 | -0.1 | 0.0006 |
| Improvement in NYHA Class by ≥1 (%) | 65 | 31 | <0.0001 |
Data from the EXPLORER-HCM study, a randomized, double-blind, placebo-controlled trial. The primary endpoint was a composite of a ≥1.5 mL/kg/min improvement in pVO₂ and a reduction of at least one NYHA class or a ≥3.0 mL/kg/min improvement in pVO₂ with no worsening of NYHA class.
Table 2: Echocardiographic and Biomarker Changes in Clinical Trials
| Parameter | Study | Mean Change from Baseline (Mavacamten) | Mean Change from Baseline (Placebo) |
| Resting LVOT Gradient (mmHg) | VALOR-HCM | -36 | -1.5 |
| Valsalva LVOT Gradient (mmHg) | VALOR-HCM | -45.2 | +0.4 |
| Left Ventricular Ejection Fraction (%) | EXPLORER-HCM | -3.9 | -0.01 |
| NT-proBNP (ng/L) | MAVERICK-HCM | Significant Reduction | No Significant Change |
| Cardiac Troponin I (ng/L) | MAVERICK-HCM | Significant Reduction | No Significant Change |
Data compiled from the VALOR-HCM and MAVERICK-HCM trials.
Experimental Protocols
Quantification of Mavacamten in Plasma using UPLC-MS/MS
This protocol provides a general framework for the quantitative analysis of Mavacamten in biological matrices, where Mavacamten-d7 serves as an ideal internal standard.
Objective: To accurately quantify Mavacamten concentrations in plasma samples.
Methodology:
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Sample Preparation:
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Thaw plasma samples at room temperature.
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To 50 µL of plasma, add a known concentration of Mavacamten-d7 as the internal standard.
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Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).
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Vortex and centrifuge the samples to pellet the precipitated proteins.
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Transfer the supernatant to a clean tube for analysis.
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Chromatographic Conditions:
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System: Ultra-Performance Liquid Chromatography (UPLC) system.
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Column: A suitable reversed-phase column (e.g., C18).
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Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) with 0.1% formic acid).
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Flow Rate: Optimized for the specific column and system.
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Injection Volume: Typically 5-10 µL.
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Mass Spectrometric Detection:
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System: A triple quadrupole tandem mass spectrometer (MS/MS).
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Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[8]
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Detection Mode: Multiple Reaction Monitoring (MRM).[8]
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MRM Transitions:
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Mavacamten: Specific precursor-to-product ion transition.
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Mavacamten-d7 (Internal Standard): Specific precursor-to-product ion transition.
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Quantification:
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Generate a calibration curve using known concentrations of Mavacamten spiked into a blank matrix.
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Calculate the peak area ratio of Mavacamten to Mavacamten-d7.
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Determine the concentration of Mavacamten in the unknown samples by interpolating from the calibration curve.
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Echocardiographic Assessment Protocol for Mavacamten Monitoring
This protocol is based on the guidelines from the British Society of Echocardiography for monitoring patients undergoing Mavacamten therapy.[9]
Objective: To assess cardiac structure and function, particularly Left Ventricular Ejection Fraction (LVEF) and Left Ventricular Outflow Tract (LVOT) gradient, to guide Mavacamten dosing and ensure patient safety.
Methodology:
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Baseline Assessment: A comprehensive transthoracic echocardiogram should be performed before initiating Mavacamten therapy.[9] This should include:
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Standard 2D imaging to assess ventricular size, wall thickness, and valve function.
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Doppler imaging to measure blood flow velocities.
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LVEF calculation using the biplane method of disks (Simpson's rule).
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Measurement of resting and provocable LVOT gradients (using Valsalva maneuver).
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Monitoring During Treatment:
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Echocardiographic assessments are required at regular intervals (e.g., weeks 4, 8, 12, and then every 12 weeks) during dose titration and maintenance therapy.[10]
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Each monitoring visit should include, at a minimum, assessment of LVEF and both resting and Valsalva LVOT gradients.[9]
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Dose adjustments are made based on these echocardiographic parameters to optimize efficacy while minimizing the risk of reducing LVEF to unsafe levels.[11]
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Key Parameters and Thresholds:
This technical guide provides a foundational understanding of Mavacamten-d7 and its parent compound, Mavacamten. For further details on specific clinical trial designs and in vitro experimental conditions, researchers are encouraged to consult the primary literature cited.
References
- 1. Mavacamten-d7 - Acanthus Research [acanthusresearch.com]
- 2. clearsynth.com [clearsynth.com]
- 3. simsonpharma.com [simsonpharma.com]
- 4. droracle.ai [droracle.ai]
- 5. What is the mechanism of Mavacamten? [synapse.patsnap.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. Effects of CYP2C19 inhibitors on mavacamten pharmacokinetics in rats based on UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. British Society of Echocardiography guideline for the transthoracic echocardiographic assessment of adult patients with obstructive hypertrophic cardiomyopathy receiving myosin-inhibitor therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 10. accessdata.fda.gov [accessdata.fda.gov]
- 11. ahajournals.org [ahajournals.org]
